Cas no 1361920-65-1 (2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-carboxaldehyde)

• Product Name: 2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-carboxaldehyde
• CAS No: 1361920-65-1
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4932100
• Update Time: 2025-07-21

2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-carboxaldehyde

• Inchi： 1S/C9H10F2N2O2/c1-15-8-5(9(10)11)3-13-7(2-12)6(8)4-14/h3-4,9H,2,12H2,1H3
• InChI Key： MVKDHUWQBZJDTG-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CN)C(C=O)=C1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• XLogP3: -0.2
• Topological Polar Surface Area: 65.2

Additional information on 2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-carboxaldehyde

Recent Advances in the Study of 2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-carboxaldehyde (CAS: 1361920-65-1)

The compound 2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-carboxaldehyde (CAS: 1361920-65-1) has recently emerged as a promising intermediate in the development of novel pharmaceuticals, particularly in the fields of oncology and infectious diseases. This heterocyclic aldehyde derivative exhibits unique structural features that make it a valuable building block for the synthesis of bioactive molecules. Recent studies have focused on its role as a key precursor in the preparation of kinase inhibitors and antimicrobial agents, leveraging its reactive aldehyde and aminomethyl functional groups for further derivatization.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing pyrido[3,4-d]pyrimidine scaffolds, which showed potent inhibitory activity against EGFR and HER2 kinases. The research team from University of Cambridge developed an efficient synthetic route starting from 1361920-65-1, achieving a 72% overall yield for the target inhibitors. Molecular docking studies revealed that the difluoromethyl group at the 5-position significantly enhances binding affinity to the ATP pocket of target kinases through favorable hydrophobic interactions.

In antimicrobial applications, a recent patent (WO2023187567) disclosed novel quinolone derivatives synthesized using 2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-carboxaldehyde as a key intermediate. These compounds exhibited broad-spectrum activity against drug-resistant Gram-positive pathogens, with MIC values ranging from 0.25-2 μg/mL against MRSA and VRE strains. The presence of the difluoromethyl group was found to improve membrane permeability and reduce efflux pump susceptibility, addressing critical resistance mechanisms.

Pharmacokinetic studies of derivatives containing this scaffold have shown promising results. A 2024 preclinical investigation reported in European Journal of Pharmaceutical Sciences demonstrated that the introduction of the 4-methoxy group significantly improves metabolic stability, with t_1/2 values increasing from 1.2 to 4.7 hours in rat models. The compound's logP value of 1.8 suggests favorable blood-brain barrier penetration, opening potential applications in CNS-targeted therapies.

Current challenges in the utilization of 1361920-65-1 include the need for improved synthetic scalability and the development of more selective derivatization methods. Recent advances in flow chemistry (Org. Process Res. Dev. 2023, 27, 845-852) have addressed some of these issues, demonstrating a continuous manufacturing approach that reduces purification steps and increases overall yield to 85%. These process improvements are critical for enabling larger-scale production of this valuable pharmaceutical intermediate.

Future research directions highlighted in recent reviews include exploring the compound's potential in PROTAC design and as a warhead in covalent inhibitors. The aldehyde functionality presents unique opportunities for bioconjugation strategies, while the aminomethyl group allows for facile incorporation into various pharmacophores. Several pharmaceutical companies have included derivatives of 2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-carboxaldehyde in their preclinical pipelines, suggesting growing industry interest in this chemical scaffold.